Cas no 1484-80-6 (2-Ethylpiperidine)

• Product Name: 2-Ethylpiperidine
• CAS No: 1484-80-6
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD00005988
• CID: 41467
• PubChem ID: 87569574
• Update Time: 2025-08-02

2-Ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethylpiperidine
• (+/-)-2-ethylpiperidine
• 2-ethylpiperidin
• Piperidine,2-ethyl
• NSC 211477
• a-Ethylpiperidine
• 2-ethyl-piperidin
• 2-ethvlpiperidine
• TIMTEC-BB SBB004312
• Piperidine, 2-ethyl-
• alpha-Ethylpiperidine
• AKOS BBS-00003602
• 2-ETHYLPIPERIDINE 95+%
• LF-0519
• BAA48480
• AKOS016039385
• NSC211477
• SB48000
• Y4F771RRU8
• 2-ETHYL-PIPERIDINE,
• 1484-80-6
• EINECS 216-058-7
• AB01003590-01
• F2190-0329
• FT-0612293
• EN300-19079
• NS00045477
• bmse000714
• MFCD00005988
• 2-ethyl piperidine
• AKOS000119095
• E0308
• .alpha.-Ethylpiperidine
• SCHEMBL30613
• (+)-2-Ethyl-piperidine
• 2-ETHYL-PIPERIDINE
• CHEMBL22270
• SB47879
• NSC-211477
• UNII-Y4F771RRU8
• DTXSID90883682
• STL183254
• DTXCID80829933
• BBL100012
• DB-021051

• MDL： MFCD00005988
• Inchi： 1S/C7H15N/c1-2-7-5-3-4-6-8-7/h7-8H,2-6H2,1H3
• InChI Key： QBBKKFZGCDJDQK-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.85 g/mL at 25 °C(lit.)
• Melting Point: -18°C
• Boiling Point: 143°C
• Flash Point: 88 °F
• Refractive Index: n20/D 1.451(lit.)
• PSA: 12.03000
• LogP: 1.86730
• Solubility: Not determined

2-Ethylpiperidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2924 3/PG 3
• WGK Germany：3
• Hazard Category Code： R10: flammable. R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R34
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Ethylpiperidine

2-Ethylpiperidine

2-Ethylpiperidine, also known as CAS No. 1484-80-6, is a heterocyclic organic compound that belongs to the piperidine family. It is a six-membered ring consisting of five carbon atoms and one nitrogen atom, with an ethyl group attached to the second carbon of the ring. This compound is widely used in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The structure of 2-Ethylpiperidine makes it highly versatile, enabling it to participate in a wide range of chemical reactions and applications.

Recent advancements in synthetic chemistry have led to more efficient methods for the production of 2-Ethylpiperidine. One notable approach involves the use of palladium-catalyzed coupling reactions, which have significantly improved the yield and purity of the compound. These methods are not only environmentally friendly but also cost-effective, making them ideal for large-scale industrial production. The ability to synthesize 2-Ethylpiperidine with high precision has opened new avenues for its application in drug discovery and development.

In the pharmaceutical industry, 2-Ethylpiperidine has gained attention as a key intermediate in the synthesis of various bioactive compounds. For instance, it has been used in the development of antiviral agents, where its unique structure allows for strong interactions with viral proteins. Additionally, research has shown that 2-Ethylpiperidine derivatives exhibit potential anticancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

The agrochemical sector has also benefited from the versatility of 2-Ethylpiperidine. It serves as a building block for herbicides and insecticides, where its nitrogen-containing ring structure contributes to the stability and efficacy of these compounds. Recent studies have highlighted the importance of optimizing the synthesis of 2-Ethylpiperidine derivatives to enhance their selectivity and reduce environmental impact.

From a toxicological perspective, understanding the safety profile of 2-Ethylpiperidine is crucial for its industrial applications. Recent research has focused on evaluating its acute and chronic toxicity profiles in various animal models. These studies have provided valuable insights into its potential risks and have guided regulatory agencies in establishing safety standards for handling this compound.

In conclusion, 2-Ethylpiperidine (CAS No. 1484-80-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and recent advancements in synthesis methods have positioned it as an important tool in modern chemistry. As research continues to uncover new applications and improve its production processes, 2-Ethylpiperidine is expected to play an even greater role in driving innovation across various fields.